Cas no 56973-43-4 (6-O-Veratroylcatalpol)

• Product Name: 6-O-Veratroylcatalpol
• CAS No: 56973-43-4
• MF: C₂₄H₃₀O₁₃
• MW: 526.487208843231
• CID: 1600415
• PubChem ID: 185862
• Update Time: 2025-05-21

6-O-Veratroylcatalpol Chemical and Physical Properties

Names and Identifiers

• (1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-glucopyranosyloxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6-yl 3,4-dimethoxybenzoate
• 6-O-Veratroylcatalpol
• beta-D-Glucopyranoside, 6-((3,4-dimethoxybenzoyl)oxy)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl, (1aS-(1aalpha,1bbeta.,2.beta,5abeta,6beta,6aalpha))-
• 2-(Hexopyranosyloxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6-yl 3,4-dimethoxybenzoate
• [(1S,2S,4S,5S,6R,10S)-2-(Hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] 3,4-dimethoxybenzoate
• DTXSID90972449
• CHEMBL2059078
• 6-O-Veratroyl Catalpol
• 56973-43-4
• 6-O-Veratryl catalposide

• Inchi： 1S/C24H30O13/c1-31-12-4-3-10(7-13(12)32-2)21(30)35-19-11-5-6-33-22(15(11)24(9-26)20(19)37-24)36-23-18(29)17(28)16(27)14(8-25)34-23/h3-7,11,14-20,22-23,25-29H,8-9H2,1-2H3/t11-,14-,15-,16-,17+,18-,19+,20+,22+,23+,24-/m1/s1
• InChI Key： JPLOCWOFCUFHBG-PIAIVMLOSA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 526.169
• Monoisotopic Mass: 526.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 758.2°C at 760 mmHg
• Flash Point: 257°C
• Refractive Index: 1.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on 6-O-Veratroylcatalpol

6-O-Veratroylcatalpol: A Comprehensive Overview

6-O-Veratroylcatalpol (CAS No. 56973-43-4) is a unique and bioactive compound that has garnered significant attention in the fields of pharmacology, natural product chemistry, and traditional medicine. This compound is a member of the phenolic glycosides family, which are known for their diverse biological activities and potential therapeutic applications. The name 6-O-veratroylcatalpol itself reflects its structural composition, with "veratroyl" indicating the presence of a veratric acid-derived group and "catalpol" referring to the catalpol moiety, a well-known iridoid glycoside.

The compound's structure consists of a catalpol backbone, which is a triterpenoid glycoside, substituted at the 6-position with a veratroyl group. This substitution imparts unique chemical and biological properties to the molecule. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory, and neuroprotective agent, making it a promising candidate for drug development.

6-O-veratroylcatalpol was first isolated from the roots of *Rehmannia glutinosa*, a plant widely used in traditional Chinese medicine (TCM). Its isolation and characterization were reported in several scientific journals, emphasizing its structural uniqueness and bioactivity. The compound's ability to scavenge free radicals has been extensively studied, with findings suggesting its potential application in combating oxidative stress-related diseases such as Alzheimer's disease and cardiovascular disorders.

In terms of pharmacokinetics, 6-O-veratroylcatalpol has shown good absorption and bioavailability when administered orally. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is crucial for its potential use in treating neurodegenerative conditions. Furthermore, its low toxicity profile makes it a safe candidate for further clinical evaluation.

The anti-inflammatory properties of 6-O-veratroylcatalpol have been explored in various experimental models. Studies indicate that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key players in inflammatory diseases like arthritis and inflammatory bowel disease. These findings underscore its potential as a natural anti-inflammatory agent with fewer side effects compared to synthetic drugs.

Recent advancements in nanotechnology have opened new avenues for delivering 6-O-veratroylcatalpol more effectively. Researchers have developed nanoformulations, such as liposomes and nanoparticles, to enhance its solubility and targeting efficiency. These innovations could significantly improve the therapeutic outcomes of this compound in treating chronic diseases.

In conclusion, 6-O-veratroylcatalpol (CAS No. 56973-43-4) represents a valuable natural product with multifaceted biological activities. Its structural uniqueness, coupled with promising preclinical data, positions it as a strong candidate for drug development. As research continues to uncover its full potential, this compound holds great promise in advancing modern medicine while preserving the wisdom of traditional therapies.